4-Amino-N-ethyl-N-phenylbenzamide chemical properties
4-Amino-N-ethyl-N-phenylbenzamide chemical properties
An In-depth Technical Guide to the Chemical Properties of 4-Amino-N-ethyl-N-phenylbenzamide
Section 1: Abstract and Introduction
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 4-Amino-N-ethyl-N-phenylbenzamide. The N-phenylbenzamide scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticonvulsant, antiviral, and antiprotozoal effects.[1][2][3][4] 4-Amino-N-ethyl-N-phenylbenzamide, possessing a reactive primary aromatic amine, serves as a versatile intermediate for the synthesis of compound libraries aimed at drug discovery and development. This document is intended for researchers, chemists, and drug development professionals, offering detailed insights into its molecular structure, physicochemical characteristics, reactivity, and analytical profile. We will explore a validated synthetic pathway, predict its spectroscopic signatures, and discuss its potential applications, grounded in authoritative references.
Section 2: Compound Identification and Molecular Structure
Correctly identifying a chemical entity is the foundation of all subsequent research. This section provides the standard nomenclature and structural representation of 4-Amino-N-ethyl-N-phenylbenzamide.
Caption: Proposed two-step synthesis workflow.
Experimental Protocol: A Self-Validating Method
This protocol describes a plausible laboratory-scale synthesis. Each step includes purification and characterization checkpoints to ensure the identity and purity of the products, making the process self-validating.
Step 1: Synthesis of 4-Nitro-N-ethyl-N-phenylbenzamide
-
Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add N-ethylaniline (1.0 eq) and anhydrous dichloromethane (DCM, ~0.2 M). Cool the solution to 0 °C in an ice bath.
-
Addition: Add triethylamine (1.2 eq) to the stirred solution. Subsequently, add a solution of 4-nitrobenzoyl chloride (1.05 eq) in anhydrous DCM dropwise over 30 minutes, maintaining the temperature at 0 °C.
-
Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Workup: Quench the reaction by adding deionized water. Separate the organic layer and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.
-
Purification & Validation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the pure intermediate. Validate the structure using ¹H NMR and Mass Spectrometry.
Step 2: Synthesis of 4-Amino-N-ethyl-N-phenylbenzamide
-
Setup: To a hydrogenation vessel, add the 4-Nitro-N-ethyl-N-phenylbenzamide intermediate (1.0 eq) and ethanol or ethyl acetate as the solvent. Add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%).
-
Reaction: Seal the vessel and purge with hydrogen gas. Maintain a positive pressure of hydrogen (e.g., via a balloon or a Parr hydrogenator) and stir vigorously at room temperature for 4-8 hours. Monitor the disappearance of the starting material by TLC.
-
Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely. Wash the filter cake with the reaction solvent.
-
Purification & Validation: Concentrate the filtrate under reduced pressure. The resulting solid is often of high purity. If necessary, recrystallize from an appropriate solvent system (e.g., ethanol/water) to obtain the final product. Confirm the structure, purity, and identity of 4-Amino-N-ethyl-N-phenylbenzamide using ¹H NMR, ¹³C NMR, IR, and High-Resolution Mass Spectrometry (HRMS).
Chemical Reactivity
The utility of this compound as a research tool stems from the distinct reactivity of its functional groups:
-
Primary Aromatic Amine (-NH₂): This group is a versatile handle for further chemical modification. It can undergo diazotization to form diazonium salts, which are precursors to a vast array of functional groups (halogens, hydroxyl, cyano). It can also be readily acylated, alkylated, or used in coupling reactions (e.g., Buchwald-Hartwig amination) to build more complex molecules.
-
Tertiary Amide (-CON(Et)(Ph)): The amide bond is chemically robust and stable under most synthetic conditions. This stability is crucial in drug molecules, as it resists metabolic degradation. It can be hydrolyzed only under harsh acidic or basic conditions.
Section 5: Spectroscopic Profile for Structural Elucidation
While experimental spectra are the gold standard, a predicted spectroscopic profile is an invaluable tool for researchers to confirm the successful synthesis and purity of the target compound.
Table 3: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment & Rationale |
|---|---|---|---|
| ~ 7.3 - 7.5 | m | 5H | Aromatic protons of the N-phenyl group. |
| ~ 7.2 - 7.3 | d | 2H | Aromatic protons ortho to the carbonyl group. |
| ~ 6.6 - 6.7 | d | 2H | Aromatic protons ortho to the amino group, shifted upfield due to the electron-donating effect of -NH₂. |
| ~ 4.0 (broad) | s | 2H | Protons of the primary amine (-NH₂). The signal is often broad and its chemical shift is concentration-dependent. |
| ~ 3.8 - 3.9 | q | 2H | Methylene protons (-CH₂-) of the ethyl group, split into a quartet by the adjacent methyl group. |
| ~ 1.2 - 1.3 | t | 3H | Methyl protons (-CH₃) of the ethyl group, split into a triplet by the adjacent methylene group. |
Table 4: Predicted Key Signals in Other Spectroscopic Methods
| Method | Signal | Rationale |
|---|---|---|
| ¹³C NMR | δ ~168-172 ppm | Carbonyl carbon (C=O) of the amide. |
| δ ~140-150 ppm | Aromatic carbon attached to the amino group (-C-NH₂). | |
| δ ~113-115 ppm | Aromatic carbons ortho to the amino group. | |
| IR (cm⁻¹) | 3450 & 3350 | Asymmetric and symmetric N-H stretching of the primary amine. |
| ~1640-1660 | Strong C=O stretching of the tertiary amide. | |
| ~3030 | Aromatic C-H stretching. | |
| ~2970 | Aliphatic C-H stretching. | |
| Mass Spec (EI) | m/z = 240 | Molecular ion peak [M]⁺. |
| | m/z = 120 | Fragment corresponding to the [H₂N-C₆H₄-CO]⁺ ion (cleavage of the C-N amide bond). |
Section 6: Applications in Research and Drug Development
While specific applications for 4-Amino-N-ethyl-N-phenylbenzamide are not widely documented, its structural motifs are present in numerous biologically active compounds. Its primary value lies in its role as a versatile chemical building block.
-
Scaffold for Medicinal Chemistry: The N-phenylbenzamide core is a proven scaffold. For example, 4-amino-N-(2,6-dimethylphenyl) benzamide has been investigated for its anticonvulsant properties. [1]Other derivatives have shown potent activity against enterovirus 71 and kinetoplastid parasites. [2][3]* Intermediate for Library Synthesis: The primary amine of this molecule is a key functional group for diversification. Researchers can use it as a starting point to generate a library of related compounds by performing various reactions on the amine. These libraries can then be screened against biological targets to identify new lead compounds for drug development.
Section 7: Safety and Handling
No specific safety data sheet (SDS) is available for 4-Amino-N-ethyl-N-phenylbenzamide. Therefore, a cautious approach based on structurally related compounds is mandatory.
-
Potential Hazards: Based on analogues, this compound should be considered harmful if swallowed and may cause skin and serious eye irritation. [5][6]If handled as a fine powder, it may cause respiratory tract irritation. [5]* Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including:
-
Chemical-resistant gloves (e.g., nitrile).
-
Safety glasses or goggles.
-
A lab coat. [7][8]* Handling Procedures: Avoid generating dust. Wash hands thoroughly after handling. In case of contact with eyes or skin, rinse immediately and copiously with water for at least 15 minutes and seek medical attention. [6][7]Store in a tightly sealed container in a cool, dry place.
-
Section 8: References
-
4-Amino-N-ethyl-N-phenylbenzamide - CAS:65270-05-5. (n.d.). Beijing Innochem Science & Technology Co., Ltd. Retrieved January 16, 2026, from [Link]
-
4-amino-N-ethyl-N-phenylbenzenesulfonamide | C14H16N2O2S | CID 833589. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]
-
4-Amino-N-ethyl-N-phenylbenzamide | C15H16N2O | CID 577841. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]
-
Schroeder, W. A., & Wilcox, P. E. (1950). Synthesis of 4-(N-Ethylamino)-N-ethyl-N-phenylbenzamide. Journal of the American Chemical Society, 72(8), 3813-3813. [Link]
-
3- and 4-amino-n(alkyl phenyl) benzamide compounds and composition containing same as anticonvulsant drugs. (1987). Google Patents. Retrieved January 16, 2026, from
-
Say, M., et al. (2013). Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites. Journal of Medicinal Chemistry, 56(17), 7024-7039. [Link]
-
Wang, H., et al. (2013). Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. Molecules, 18(3), 3504-3513. [Link]
-
Synthesis and antiviral activity of N-phenylbenzamide derivatives, a novel class of enterovirus 71 inhibitors. (2013). PubMed. Retrieved January 16, 2026, from [Link]
Sources
- 1. EP0213572B1 - 3-and 4-amino-n(alkyl phenyl) benzamide compounds and composition containing same as anticonvulsant drugs - Google Patents [patents.google.com]
- 2. Synthesis and Biophysical and Biological Studies of N-Phenylbenzamide Derivatives Targeting Kinetoplastid Parasites - PMC [pmc.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. Synthesis and antiviral activity of N-phenylbenzamide derivatives, a novel class of enterovirus 71 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 4-amino-N-ethyl-N-phenylbenzenesulfonamide | C14H16N2O2S | CID 833589 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. fishersci.com [fishersci.com]
- 7. assets.thermofisher.com [assets.thermofisher.com]
- 8. aksci.com [aksci.com]
